Cas no 1461713-82-5 (7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine)

• Product Name: 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine
• CAS No: 1461713-82-5
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 5219223
• PubChem ID: 75480953
• Update Time: 2025-06-08

7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine, 7-bromo-9-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-
• 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine

• Inchi： 1S/C14H20BrN/c1-14(2,3)12-9-11(15)8-10-6-4-5-7-16-13(10)12/h8-9,16H,4-7H2,1-3H3
• InChI Key： OIJXHOFQCXMZSH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)(C)C)C=C(Br)C=C2CCCC1

Additional information on 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine

Introduction to 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine (CAS No. 1461713-82-5)

7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine (CAS No. 1461713-82-5) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzazepine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of both bromine and tert-butyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular formula of 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine is C₁₆H₂₁BrN₂, and its molecular weight is approximately 298.26 g/mol. The compound exhibits a rigid bicyclic structure composed of a benzene ring fused with a pyridazine ring, which is further substituted with various functional groups. This architecture contributes to its stability and reactivity in chemical transformations.

One of the most striking features of 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine is its potential as a pharmacophore in the design of novel therapeutic agents. The bromine atom at the 7-position provides a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The tert-butyl group at the 9-position enhances lipophilicity and metabolic stability, making it an attractive moiety for drug candidates targeting central nervous system (CNS) disorders.

Recent studies have highlighted the importance of benzazepine derivatives in the treatment of neurological and psychiatric disorders. For instance, 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine has been investigated for its potential role as an antagonist at certain serotonin receptors. Serotonin receptor antagonists are crucial in managing conditions such as depression, anxiety, and obsessive-compulsive disorder (OCD). The unique structural features of this compound may enable it to interact with serotonin receptors in a manner that improves upon the efficacy and selectivity of existing treatments.

The synthesis of 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization and functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes for complex heterocyclic compounds like this one.

In addition to its pharmacological potential, 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine has been explored as a tool compound in biochemical research. Its well-defined structure allows researchers to probe the mechanisms of action of various enzymes and receptors. For example, it has been used in binding studies to understand how different classes of benzazepine derivatives interact with biological targets.

The development of high-throughput screening (HTS) platforms has facilitated the rapid identification of lead compounds like 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine based on their biological activity. These platforms enable researchers to assess thousands of compounds for their ability to modulate specific biological pathways. The integration of computational chemistry techniques has further accelerated this process by predicting binding affinities and optimizing structures before experimental validation.

Future directions in the study of 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine may include exploring its derivatives for enhanced pharmacological profiles. By modifying other positions on the benzazepine core or introducing additional functional groups, researchers can fine-tune the properties of these compounds for specific therapeutic applications. For instance, incorporating polar groups might improve water solubility while maintaining binding affinity to biological targets.

The role of computational modeling in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into the interactions between 7-bromo-(CAS No.)^1461713